Cas no 23851-46-9 (Benzeneacetic acid,4-chloro-a-(4-chlorophenyl)-a-hydroxy-)

Benzeneacetic acid,4-chloro-a-(4-chlorophenyl)-a-hydroxy- structure
23851-46-9 structure
Product Name:Benzeneacetic acid,4-chloro-a-(4-chlorophenyl)-a-hydroxy-
CAS No:23851-46-9
MF:C14H10Cl2O3
MW:297.133402347565
CID:282583
PubChem ID:32110
Update Time:2025-04-19

Benzeneacetic acid,4-chloro-a-(4-chlorophenyl)-a-hydroxy- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetic acid,4-chloro-a-(4-chlorophenyl)-a-hydroxy-
    • 2,2-bis(4-chlorophenyl)-2-hydroxyacetic acid
    • benzeneacetic acid, 4-chloro-alpha-(4-chlorophenyl)-alpha-hydroxy-
    • Bis(4-chlorophenyl)(hydroxy)acetic acid
    • 23851-46-9
    • Q27119855
    • 2-HYDROXY-2,2-BIS(P-CHLOROPHENYL)ACETIC ACID
    • UNII-ETW245A2J9
    • Benzeneacetic acid, 4-chloro-.alpha.-(4-chlorophenyl)-.alpha.-hydroxy-
    • SCHEMBL3172134
    • ETW245A2J9
    • 4,4'-DICHLOROBENZILIC ACID
    • DTXSID80178554
    • CHEBI:39413
    • Benzilic acid, 4,4'-dichloro-
    • Inchi: 1S/C14H10Cl2O3/c15-11-5-1-9(2-6-11)14(19,13(17)18)10-3-7-12(16)8-4-10/h1-8,19H,(H,17,18)
    • InChI Key: LXFMMUDXRIMBHN-UHFFFAOYSA-N
    • SMILES: ClC1C=CC(=CC=1)C(C(=O)O)(C1C=CC(=CC=1)Cl)O

Computed Properties

  • Exact Mass: 296.0008
  • Monoisotopic Mass: 296.0007
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 3
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Density: 1.469
  • Boiling Point: 463.2°Cat760mmHg
  • Flash Point: 234°C
  • Refractive Index: 1.637
  • PSA: 57.53
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